(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine
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Description
(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.256. The purity is usually 95%.
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Scientific Research Applications
Crystal Packing and Intermolecular Interactions
The study of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines revealed the importance of C–H⋯N, C–H⋯π, and π⋯π interactions in their crystal packing. These interactions play a crucial role in the structural formation of these compounds, affecting their potential applications in materials science and crystal engineering (Lai, Mohr, & Tiekink, 2006).
Synthesis and Structural Analysis
Another paper focused on the preparation, spectroscopy, and X-ray structure analysis of N, N'-Bis(3-nitrophenylmethylene)-cyclohexane-1,2-diamine, providing insights into the structural characteristics and the synthesis process of cyclohexane derivatives. These findings contribute to the field of organic chemistry and materials science by detailing the steps for synthesizing complex cyclohexane derivatives and analyzing their structural properties (Guillaume et al., 2017).
Metal Complexes and Catalytic Applications
Research on the metal complexes of cyclohexane derivatives has shown the preparation and properties of platinum(II) complexes containing methyl derivatives of cis-1,2-cyclohexanediamine. These complexes are characterized by their electronic, circular dichroism, and NMR spectra, indicating potential applications in catalysis and as intermediates in the synthesis of coordination compounds (Saito & Kidani, 1986).
Optical Materials and Luminescent Properties
The study on chiral mononuclear and one-dimensional cadmium(II) complexes constructed by (1R,2R)-N1,N2-bis(pyridinylmethyl)cyclohexane-1,2-diamine derivatives highlighted the effect of positional isomerism. These complexes exhibit luminescent properties, suggesting their potential application as optical materials. The research demonstrates how the structural variation in cyclohexane derivatives can lead to different physical properties useful in the development of new materials (Cheng et al., 2013).
Properties
IUPAC Name |
4-N-(oxetan-3-yl)cyclohexane-1,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c10-7-1-3-8(4-2-7)11-9-5-12-6-9/h7-9,11H,1-6,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYECBXBZPBBMDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)NC2COC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.